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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
Acetyllarixol, a labdane-type diterpene. The information presented herein is crucial for the
identification, characterization, and quality control of this compound in research and drug
development settings. The data has been compiled from available scientific literature and is
presented in a structured format for ease of reference and comparison.

Introduction

6-Acetyllarixol, also referred to in scientific literature as larixyl acetate, is a natural product
derived from larch balsam. It has garnered significant interest in the scientific community for its
biological activities. Accurate and detailed spectroscopic data is fundamental for researchers
working with this compound, enabling unambiguous identification and facilitating further
investigation into its properties and potential applications.

Spectroscopic Data

The following tables summarize the key quantitative data from Nuclear Magnetic Resonance
(NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy for 6-
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Acetyllarixol.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy is a powerful technique for elucidating the molecular structure of organic
compounds. The *H and 13C NMR data for 6-Acetyllarixol provide detailed information about
the chemical environment of each proton and carbon atom in the molecule.

Table 1: *H NMR Spectroscopic Data for 6-Acetyllarixol

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available in

search results

Table 2: 13C NMR Spectroscopic Data for 6-Acetyllarixol

Chemical Shift (8) ppm Assighment

Data not available in search results

Note: Specific chemical shift and coupling constant values for *H and 3C NMR were not
explicitly found in the provided search results. Researchers should refer to the primary
literature for detailed spectral assignments.

Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound, as well as structural information based on its fragmentation pattern.

Table 3: Mass Spectrometry Data for 6-Acetyllarixol
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miz Interpretation

348.5 [M]+ (Molecular lon)

Specific fragmentation data not available in

search results

The molecular formula for 6-Acetyllarixol is C22H3603, corresponding to a molecular weight of
348.5 g/mol .

Infrared (IR) Spectroscopy Data

Infrared spectroscopy is used to identify the functional groups present in a molecule based on

the absorption of infrared radiation.

Table 4: Infrared (IR) Spectroscopic Data for 6-Acetyllarixol

Wavenumber (cm—?) Intensity Assignment

Data not available in search

results

Note: Specific IR absorption bands were not detailed in the search results. Expected
characteristic absorptions would include those for hydroxyl (O-H), acetyl (C=0), and alkyl (C-H)
groups.

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data are crucial for
reproducibility and data comparison. The following are generalized methodologies based on
standard practices for the structural elucidation of natural products.

NMR Spectroscopy

¢ Instrumentation: NMR spectra are typically recorded on a high-field spectrometer (e.g., 400
MHz or higher).
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Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated
solvent (e.g., CDCls, DMSO-ds) in an NMR tube.

Data Acquisition: Standard pulse sequences are used to acquire *H, 13C, and often 2D NMR
spectra such as COSY, HSQC, and HMBC to aid in complete structural assignment.
Chemical shifts are referenced to the residual solvent peak or an internal standard like
tetramethylsilane (TMS).

Mass Spectrometry

Instrumentation: High-resolution mass spectrometry (HRMS) is often employed to determine
the accurate mass and elemental composition. Common ionization techniques for natural
products include Electrospray lonization (ESI) or Electron Impact (EI).

Sample Preparation: The sample is dissolved in a suitable volatile solvent and introduced
into the mass spectrometer.

Data Acquisition: The mass spectrum is acquired over a specific mass-to-charge (m/z)
range. For structural analysis, tandem mass spectrometry (MS/MS) experiments can be
performed to study the fragmentation patterns.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or
KBr), as a KBr pellet, or dissolved in a suitable solvent in an IR-transparent cell.

Data Acquisition: The spectrum is recorded as percent transmittance or absorbance versus
wavenumber (cm™1).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis and structure

elucidation of a natural product like 6-Acetyllarixol.
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Workflow for the isolation and structural elucidation of 6-Acetyllarixol.

This guide serves as a foundational resource for researchers engaged in the study of 6-
Acetyllarixol. For definitive spectral data and detailed experimental conditions, it is imperative
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to consult the primary peer-reviewed scientific literature.

» To cite this document: BenchChem. [Spectroscopic Profile of 6-Acetyllarixol: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8121836/docs#spectroscopic-profile-of-6-
acetyllarixol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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